![molecular formula C28H25N3OS B2427265 2-((2,5-dimethylbenzyl)thio)-7-phenyl-3-(p-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one CAS No. 2034584-88-6](/img/structure/B2427265.png)
2-((2,5-dimethylbenzyl)thio)-7-phenyl-3-(p-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
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Description
2-((2,5-dimethylbenzyl)thio)-7-phenyl-3-(p-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C28H25N3OS and its molecular weight is 451.59. The purity is usually 95%.
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Scientific Research Applications
Nonlinear Optical Properties and Structural Analysis
The structural analysis and electronic properties of thiopyrimidine derivatives, which share a core resemblance to the specified compound, reveal significant potential in nonlinear optics (NLO) and optoelectronic applications. A study conducted by Hussain et al. (2020) using density functional theory (DFT) and time-dependent DFT (TDDFT) highlighted the considerable NLO character of these molecules, suggesting their suitability for high-tech optoelectronic applications. This research underscores the importance of the pyrimidine ring, which is prevalent in nature and forms the backbone of DNA and RNA, highlighting its potential in creating promising applications in the medicinal and NLO fields (Hussain et al., 2020).
Antimicrobial Activity
Further extending the utility of pyrimidine derivatives, another study showcases the synthesis of novel compounds with linked heterocyclic structures containing pyrazole-pyrimidine-thiazolidin-4-one, which demonstrated significant antibacterial activity. This research, conducted by Reddy et al. (2010), indicates the potential of these compounds in developing new antimicrobial agents, emphasizing the versatility of pyrimidine derivatives in pharmaceutical applications (Reddy et al., 2010).
Antitumor and Antiviral Activity
The pyrimidine structure is also pivotal in antitumor and antiviral research. A study by Novikov et al. (2004) synthesized new derivatives demonstrating virus-inhibiting properties against HIV-1, showcasing the potential of pyrimidine derivatives in combating viral infections. This highlights the therapeutic potential of these compounds in addressing significant global health challenges (Novikov et al., 2004).
Herbicidal Applications
Exploring the agricultural sector, the synthesis of N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea demonstrated notable herbicidal activity against specific weed species. This study by Fu et al. (2014) introduces a novel compound with effective weed control properties, potentially contributing to the development of new herbicides (Fu et al., 2014).
Anti-biofilm Applications
Lastly, the integration of pyrimidine derivatives into Fe3O4@C18 core-shell nanocoatings has been investigated for its anti-biofilm properties against Candida albicans, suggesting a novel approach to combating biofilm-associated fungal infections. This research conducted by Olar et al. (2020) could lead to the development of non-cytotoxic strategies for preventing and treating fungal infections, highlighting the multifaceted applications of pyrimidine derivatives in materials science (Olar et al., 2020).
properties
IUPAC Name |
2-[(2,5-dimethylphenyl)methylsulfanyl]-3-(4-methylphenyl)-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N3OS/c1-18-10-13-23(14-11-18)31-27(32)26-25(24(16-29-26)21-7-5-4-6-8-21)30-28(31)33-17-22-15-19(2)9-12-20(22)3/h4-16,29H,17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAXQFVHAMUDSKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=C(C=CC(=C5)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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